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Compound of Interest

Compound Name: Cyclohexene oxide

Cat. No.: B1203930

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety and handling information for cyclohexene
oxide, a vital reagent in various chemical syntheses. Adherence to these guidelines is
paramount to ensure the safety of laboratory personnel and the integrity of research.

Chemical and Physical Properties

Cyclohexene oxide is a colorless to light yellow liquid with a distinct odor. A summary of its
key physical and chemical properties is presented in Table 1. This data is essential for
understanding its behavior and potential hazards.

Table 1: Physical and Chemical Properties of Cyclohexene Oxide
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Property Value Source(s)

Appearance Clear colorless to yellow liquid [1]

7-Oxabicyclo[4.1.0]heptane,

Synonyms Epoxycyclohexane s
CAS Number 286-20-4 [2]
Molecular Formula CeH100 [2]
Molecular Weight 98.14 g/mol [2]
Boiling Point 129 -130 °C [2]
Melting Point -40 °C [2]
Flash Point 27 °C (80.60 °F) [1]
Autoignition Temperature 372 °C (701.60 °F) [1]
Explosive Limits in Air 1.15% - 12.36% by volume [2]
Relative Density 0.97 g/lcm3 at 25 °C [2]
Vapor Pressure 12 hPa at 20 °C [2]
Water Solubility Approximately 0.5 g/L [2]
Partition Coefficient (log Pow) 1.3 [2]

Toxicological Data

Cyclohexene oxide is classified as harmful if swallowed, toxic in contact with skin, and may
cause severe skin burns and eye damage.[2][3] It is also suspected of causing genetic defects.
[4] A summary of acute toxicity data is provided in Table 2.

Table 2: Acute Toxicity of Cyclohexene Oxide
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Test Species Route Value Source(s)
LD50 Rat Oral 1090 pL/kg [1]
LD50 Rabbit Dermal 630 pL/kg [1]
LCLo Rat Inhalation 2000 ppm/4h [4]

Hazard Identification and Classification

Cyclohexene oxide is a flammable liquid and vapor.[1] It is harmful if absorbed through the
skin and can cause severe eye and skin irritation.[1] Inhalation may lead to respiratory tract
irritation, and ingestion can cause gastrointestinal issues.[1]

GHS Hazard Statements:

e H226: Flammable liquid and vapor.[4]

H302: Harmful if swallowed.[4]

H311: Toxic in contact with skin.[4]

H314: Causes severe skin burns and eye damage.[4]

H331: Toxic if inhaled.[4]

H341: Suspected of causing genetic defects.[4]

Experimental Protocols

The following are summaries of the standardized methods used to determine the key
toxicological and flammability data for cyclohexene oxide.

Flash Point Determination (ASTM D93)

The flash point of cyclohexene oxide is determined using the Pensky-Martens Closed Cup
Tester as specified by ASTM D93.[5]

Methodology:
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A sample of the cyclohexene oxide is placed in a brass test cup.

The sample is heated at a controlled, constant rate.

For liquids like cyclohexene oxide, the sample is stirred at a specified rate to ensure
temperature uniformity.

An ignition source is periodically directed into the cup. The stirring is briefly stopped during
the application of the ignition source.

The flash point is the lowest temperature at which the application of the ignition source
causes the vapors above the liquid to ignite.

Acute Oral Toxicity (OECD Guidelines 420, 423, or 425)

The acute oral toxicity (LD50) is determined following one of the OECD test guidelines (TG

420, 423, or 425), which are designed to assess the adverse effects of a substance after a

single oral dose.[1][6]

General Methodology (based on OECD TG 423 - Acute Toxic Class Method):

Animal Selection: Healthy, young adult rats of a single sex (typically females) are used.[7]

Fasting: Animals are fasted overnight prior to dosing.[3]

Dose Administration: The test substance is administered orally via gavage in a stepwise
procedure using a small number of animals per step.[6] The starting dose is selected from a
series of fixed levels (e.g., 5, 50, 300, 2000 mg/kg).[1]

Observation: Animals are observed for mortality and clinical signs of toxicity for at least 14
days.[8]

Endpoint: The method allows for the classification of the substance into a toxicity category
based on the number of animal mortalities at specific dose levels.[6]

Acute Dermal Toxicity (OECD Guideline 402)

The acute dermal toxicity (LD50) is determined in accordance with OECD Guideline 402.[9][10]
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Methodology:

Animal Preparation: The fur is removed from the dorsal area of the test animals (typically
rats) approximately 24 hours before the test.[7]

o Application: The test substance is applied uniformly over the shaved area, which is
approximately 10% of the total body surface. The area is then covered with a porous gauze
dressing.[7][9]

o Exposure: The substance is held in contact with the skin for a 24-hour period.[9]

o Observation: Animals are observed for signs of toxicity and mortality for at least 14 days.
Body weight is recorded weekly.[9]

» Necropsy: At the end of the study, all animals are subjected to a gross necropsy.[9]

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize the risks associated with
cyclohexene oxide.

Personal Protective Equipment (PPE)

A comprehensive assessment of the hazards should be conducted to determine the
appropriate PPE.[9]

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification Source(s)

) Chemical safety goggles or a
Eye/Face Protection ) [1][5]
face shield.

Chemical-resistant gloves
] ] (e.g., nitrile rubber) and
Skin Protection _ _ [1][5]
protective clothing to prevent

skin exposure.

Use in a well-ventilated area. If
) ) exposure limits are exceeded,
Respiratory Protection [1][5]
use a NIOSH/MSHA approved

respirator.

Handling Procedures

Work in a well-ventilated area, preferably in a chemical fume hood.[1]

Avoid contact with eyes, skin, and clothing.[1]

Avoid breathing vapors or mist.[1]

Use spark-proof tools and explosion-proof equipment.[1]

Ground and bond containers when transferring material to prevent static discharge.[1]
Keep away from heat, sparks, and open flames.[1]

Do not eat, drink, or smoke in the work area.[3]

Wash hands thoroughly after handling.[1]

Storage Conditions

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

Keep away from sources of ignition.[1]
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» Store away from incompatible materials such as acids, bases, and oxidizing agents.[1][5]

o Designate a "flammables" storage area.[1]

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency involving

cyclohexene oxide.

First-Aid Measures

Table 4: First-Aid Procedures for Cyclohexene Oxide Exposure
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Exposure Route First-Aid Measures Source(s)

Move the person to fresh air. If
) breathing is difficult, give
Inhalation _ _ [1]
oxygen. Seek immediate

medical attention.

Immediately flush skin with
plenty of water for at least 15
) minutes while removing
Skin Contact ) ) [1]
contaminated clothing and
shoes. Seek immediate

medical attention.

Immediately flush eyes with
plenty of water for at least 15

Eye Contact minutes, occasionally lifting the  [1]
upper and lower eyelids. Seek

immediate medical attention.

Do NOT induce vomiting. If the
victim is conscious and alert,
give 2-4 cupfuls of milk or

Ingestion water. Never give anything by [1]
mouth to an unconscious
person. Seek immediate

medical attention.

Fire-Fighting Measures

o Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[1] Do NOT use a straight stream of water.[1]

» Specific Hazards: Flammable liquid and vapor. Vapors are heavier than air and may travel to
a source of ignition and flash back.[1] During a fire, irritating and highly toxic gases may be
generated.[1]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[1]
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Accidental Release Measures

o Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal
protective equipment.[1]

o Environmental Precautions: Prevent spills from entering drains or waterways.[1]

e Containment and Cleanup:

o

Remove all sources of ignition.[1]

[¢]

Ventilate the area.[1]

o

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place itin a
suitable, closed container for disposal.[1]

[¢]

Use spark-proof tools.[1]

Visual Workflow Guides

The following diagrams illustrate the logical workflows for the safe handling of cyclohexene
oxide and the decision-making process in the event of a spill.
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Caption: Workflow for the safe handling of cyclohexene oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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